Cas no 2098090-26-5 (1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• CAS No: 2098090-26-5
• MF: C₁₀H₉F₃N₂S
• MW: 246.252071142197
• CID: 5046261
• Update Time: 2025-10-31

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 1-prop-2-ynyl-3-(trifluoromethyl)-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole
• 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• Inchi： 1S/C10H9F3N2S/c1-2-4-15-8-3-5-16-6-7(8)9(14-15)10(11,12)13/h1H,3-6H2
• InChI Key： WUBHHSBQGVAYBW-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C(C(F)(F)F)=NN2CC#C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 309
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

Introduction to 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 2098090-26-5)

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole, with the CAS number 2098090-26-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiopyranopyrazoles and is characterized by the presence of a propargyl group and a trifluoromethyl substituent. These functional groups contribute to its chemical stability and biological activity, making it a promising candidate for various pharmaceutical applications.

The molecular structure of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole is particularly noteworthy. The propargyl group (C≡CCH) is known for its ability to participate in click chemistry reactions, which are widely used in the synthesis of complex molecules and drug conjugates. The trifluoromethyl group (CF₃) enhances the lipophilicity and metabolic stability of the molecule, which can be crucial for improving drug absorption and reducing degradation in biological systems.

Recent studies have explored the biological activities of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole. One notable area of research is its potential as an antitumor agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings suggest that 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole could be a valuable lead compound for the development of new anticancer drugs.

In addition to its antitumor properties, 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole has also been investigated for its potential as an antimicrobial agent. Preliminary studies have demonstrated that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit DNA synthesis makes it a promising candidate for addressing the growing problem of antibiotic resistance.

The pharmacokinetic properties of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole have also been studied. In vivo experiments in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its half-life is moderate, allowing for once-daily dosing regimens in clinical settings.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies for 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole. Prodrugs are inactive derivatives that are converted into the active drug by metabolic processes in the body. This approach can improve drug delivery and reduce side effects by targeting specific tissues or cells. For example, conjugating the compound with peptides or nanoparticles can enhance its uptake by cancer cells while minimizing toxicity to healthy tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported at therapeutic doses. The compound has shown good tolerability and a favorable safety profile. Phase II trials are planned to further assess its therapeutic potential in specific patient populations.

In conclusion, 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 2098090-26-5) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.